Cas no 858763-21-0 (4-(3,5-dimethyl-1-benzofuran-2-yl)-6,7-dimethyl-2H-chromen-2-one)

• Product name: 4-(3,5-dimethyl-1-benzofuran-2-yl)-6,7-dimethyl-2H-chromen-2-one
• CAS No: 858763-21-0
• MF: C₂₁H₁₈O₃
• MW: 318.365826129913
• CID: 5556618

4-(3,5-dimethyl-1-benzofuran-2-yl)-6,7-dimethyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-dimethyl-1-benzofuran-2-yl)-6,7-dimethylchromen-2-one
• 2H-1-Benzopyran-2-one, 4-(3,5-dimethyl-2-benzofuranyl)-6,7-dimethyl-
• 4-(3,5-dimethyl-1-benzofuran-2-yl)-6,7-dimethyl-2H-chromen-2-one

• Inchi： 1S/C21H18O3/c1-11-5-6-18-15(7-11)14(4)21(24-18)17-10-20(22)23-19-9-13(3)12(2)8-16(17)19/h5-10H,1-4H3
• InChI Key： JIYJZJBOZSXHJM-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(C)=C(C)C=C2C(C2=C(C)C3=CC(C)=CC=C3O2)=C1

Experimental Properties

• Density: 1.218±0.06 g/cm3(Predicted)
• Boiling Point: 507.0±50.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 4-(3,5-dimethyl-1-benzofuran-2-yl)-6,7-dimethyl-2H-chromen-2-one

Research Brief on 4-(3,5-dimethyl-1-benzofuran-2-yl)-6,7-dimethyl-2H-chromen-2-one (CAS: 858763-21-0)

The compound 4-(3,5-dimethyl-1-benzofuran-2-yl)-6,7-dimethyl-2H-chromen-2-one (CAS: 858763-21-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The benzofuran-chromenone hybrid structure is believed to contribute to its high binding affinity and selectivity, making it a promising scaffold for further drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its mechanism of action at the molecular level.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key cellular pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 4-(3,5-dimethyl-1-benzofuran-2-yl)-6,7-dimethyl-2H-chromen-2-one exhibited significant anti-proliferative activity against several cancer cell lines, with IC50 values in the low micromolar range. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been evaluated in preclinical models, showing favorable results for further development.

The synthesis of this compound has also been optimized in recent years. A 2022 paper in Organic & Biomolecular Chemistry detailed a novel, high-yield synthetic route that improves scalability and reduces production costs. This advancement is critical for facilitating large-scale production and future clinical trials.

Despite these promising findings, challenges remain. The compound's solubility and potential off-target effects require further investigation. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its full therapeutic potential.

In conclusion, 4-(3,5-dimethyl-1-benzofuran-2-yl)-6,7-dimethyl-2H-chromen-2-one represents a compelling candidate for drug development, with its multifaceted biological activities and optimized synthetic accessibility. Future studies will likely focus on translational research to bridge the gap between preclinical findings and clinical applications.